Cas no 1213571-58-4 ((1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1213571-58-4
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 5592730
• PubChem ID: 130882660
• Update Time: 2026-03-11

(1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• N13700
• 1213571-58-4

• Inchi： 1S/C8H10BrClN2/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8H,4,11-12H2/t8-/m1/s1
• InChI Key： XDLGQJBJBKRMHY-MRVPVSSYSA-N
• SMILES： [C@@H](C1=CC(Br)=CC=C1Cl)(N)CN

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Additional information on (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE

Overview of (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213571-58-4)

(1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213571-58-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and chlorinated phenyl group attached to a chiral ethane-1,2-diamine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chirality of (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE is particularly noteworthy, as it can significantly influence the biological activity and pharmacological properties of the final products derived from it. Chiral compounds are essential in drug development due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. Recent studies have highlighted the importance of chiral intermediates in the synthesis of enantiomerically pure drugs, which are increasingly preferred in modern medicine.

In terms of its synthesis, (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE can be prepared through a series of well-defined chemical reactions. One common approach involves the asymmetric synthesis of the chiral ethane-1,2-diamine moiety followed by the introduction of the brominated and chlorinated phenyl group. This process often utilizes advanced catalytic systems and chiral auxiliaries to ensure high enantiomeric purity. The synthetic route is designed to be scalable and cost-effective, making it suitable for industrial applications.

The biological activity of (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE has been extensively studied in various contexts. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Additionally, studies have explored its potential as an inhibitor of specific enzymes and receptors, which could have implications for the treatment of other diseases such as neurodegenerative disorders and inflammatory conditions.

Recent advancements in drug delivery systems have further enhanced the potential applications of (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE. Nanotechnology-based delivery methods have been developed to improve the bioavailability and targeting efficiency of this compound. These delivery systems can protect the compound from degradation in the bloodstream and ensure its effective delivery to the desired site of action. This approach has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

The safety profile of (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (1S)-1-(5-BROMO-2-CHLOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213571-58-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it a valuable intermediate in the synthesis of novel drugs with potential applications in cancer therapy, neurodegenerative disorders, and other diseases. Ongoing research continues to uncover new possibilities for its use, underscoring its importance in modern drug development.